Cas no 2137573-98-7 ((1,2-Benzoxazol-3-yl)methanesulfonyl fluoride)

• Product Name: (1,2-Benzoxazol-3-yl)methanesulfonyl fluoride
• CAS No: 2137573-98-7
• MF: C₈H₆FNO₃S
• MW: 215.201544284821
• CID: 5408774
• PubChem ID: 137949105
• Update Time: 2025-05-26

(1,2-Benzoxazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2907423451
• 2137573-98-7
• (1,2-benzoxazol-3-yl)methanesulfonyl fluoride
• EN300-727744
• (1,2-Benzoxazol-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C8H6FNO3S/c9-14(11,12)5-7-6-3-1-2-4-8(6)13-10-7/h1-4H,5H2
• InChI Key： FXKSJRLWDDJUOC-UHFFFAOYSA-N
• SMILES： S(CC1C2C=CC=CC=2ON=1)(=O)(=O)F

Computed Properties

• Exact Mass: 215.00524239g/mol
• Monoisotopic Mass: 215.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.6Ų

Additional information on (1,2-Benzoxazol-3-yl)methanesulfonyl fluoride

Comprehensive Overview of (1,2-Benzoxazol-3-yl)methanesulfonyl fluoride (CAS No. 2137573-98-7): Properties, Applications, and Research Insights

(1,2-Benzoxazol-3-yl)methanesulfonyl fluoride (CAS No. 2137573-98-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzoxazole core and methanesulfonyl fluoride functional group, serves as a versatile building block in medicinal chemistry and targeted covalent inhibitor design. Its molecular structure combines the reactivity of sulfonyl fluorides with the aromatic stability of benzoxazole, making it valuable for probe development and protein labeling applications.

Recent studies highlight the growing importance of (1,2-Benzoxazol-3-yl)methanesulfonyl fluoride in covalent drug discovery, particularly in the development of kinase inhibitors and protease-targeting agents. The sulfonyl fluoride warhead exhibits selective reactivity with nucleophilic amino acid residues (e.g., tyrosine, lysine), enabling precise modulation of protein function. Researchers are actively exploring its potential in chemical biology tools and activity-based protein profiling (ABPP), where its balanced reactivity and stability offer advantages over traditional electrophiles.

The compound's physicochemical properties include a molecular weight of 215.21 g/mol and optimal lipophilicity (LogP ~1.8), facilitating cell permeability in biological studies. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>95%) and stability under standard storage conditions (-20°C in anhydrous solvents). These attributes make it particularly useful for high-throughput screening platforms and structure-activity relationship (SAR) studies in drug discovery pipelines.

In synthetic applications, (1,2-Benzoxazol-3-yl)methanesulfonyl fluoride demonstrates remarkable versatility as a click chemistry reagent. Its compatibility with bioorthogonal reactions enables selective modification of biomolecules without interfering with native biological processes. Recent publications describe its utility in constructing PROTACs (Proteolysis Targeting Chimeras) and covalent fragment libraries, addressing current demands in degrader technologies and fragment-based drug discovery.

From a safety perspective, proper handling with personal protective equipment (PPE) is recommended when working with this compound, though it doesn't exhibit extreme toxicity profiles common to stronger electrophiles. Researchers emphasize its advantages over traditional acylating agents in terms of controlled reactivity and reduced side reactions, making it particularly valuable for precision medicine applications and theranostic development.

The commercial availability of (1,2-Benzoxazol-3-yl)methanesulfonyl fluoride (CAS 2137573-98-7) through specialty chemical suppliers has expanded its accessibility to academic and industrial laboratories. Current price trends reflect growing demand in bioconjugation applications and chemical proteomics studies. Analytical methods for its quantification, including HPLC-UV and LC-MS/MS, have been optimized to support quality control in research applications.

Emerging research directions explore the compound's potential in covalent inhibitor design for challenging targets like KRAS mutants and undruggable proteins. Its moderate electrophilicity allows for reversible covalent binding in some contexts, addressing a key challenge in targeted therapy development. Computational modeling studies suggest promising interactions with various protein binding pockets, particularly those containing catalytic serine or threonine residues.

As the field of covalent chemical probes continues to evolve, (1,2-Benzoxazol-3-yl)methanesulfonyl fluoride represents an important tool for investigating protein-ligand interactions and signal transduction pathways. Its unique combination of stability and reactivity fills a critical niche between conventional irreversible inhibitors and non-covalent binders, offering new opportunities in precision oncology and neurodegenerative disease research.